![molecular formula C17H14ClN3O3 B5035951 N-(3-chlorophenyl)-2-[5-(2-methoxyphenyl)-1,2,4-oxadiazol-3-yl]acetamide](/img/structure/B5035951.png)
N-(3-chlorophenyl)-2-[5-(2-methoxyphenyl)-1,2,4-oxadiazol-3-yl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-chlorophenyl)-2-[5-(2-methoxyphenyl)-1,2,4-oxadiazol-3-yl]acetamide, also known as CMX-2043, is a small molecule drug candidate that has been developed for the treatment of various diseases such as cardiovascular diseases, diabetes, and cancer.
Mechanism of Action
The mechanism of action of N-(3-chlorophenyl)-2-[5-(2-methoxyphenyl)-1,2,4-oxadiazol-3-yl]acetamide is not fully understood, but it is believed to involve the activation of the mitochondrial ATP-sensitive potassium (mitoKATP) channel. This activation leads to the inhibition of mitochondrial permeability transition pore (mPTP) opening, which is a key event in the pathogenesis of various diseases such as heart failure, ischemia-reperfusion injury, and diabetes.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been found to improve cardiac function and reduce infarct size in animal models of myocardial infarction. It has also been shown to reduce oxidative stress and inflammation in animal models of diabetes and cancer.
Advantages and Limitations for Lab Experiments
One of the advantages of N-(3-chlorophenyl)-2-[5-(2-methoxyphenyl)-1,2,4-oxadiazol-3-yl]acetamide for lab experiments is its stability and solubility in water, which makes it easy to handle and administer. However, one of the limitations is its low bioavailability, which may require the use of high doses to achieve therapeutic effects.
Future Directions
There are several future directions for the research and development of N-(3-chlorophenyl)-2-[5-(2-methoxyphenyl)-1,2,4-oxadiazol-3-yl]acetamide. One direction is to investigate its potential therapeutic effects in other diseases such as stroke and neurodegenerative diseases. Another direction is to improve its bioavailability and pharmacokinetic properties to enhance its therapeutic efficacy. Finally, further studies are needed to fully understand its mechanism of action and identify potential drug targets for the treatment of various diseases.
Conclusion
In conclusion, this compound is a promising small molecule drug candidate with potential therapeutic effects in various diseases such as cardiovascular diseases, diabetes, and cancer. Its mechanism of action involves the activation of the mitoKATP channel, which leads to the inhibition of mPTP opening. Although there are limitations to its use in lab experiments, further research is needed to fully understand its potential therapeutic effects and identify potential drug targets for the treatment of various diseases.
Synthesis Methods
The synthesis of N-(3-chlorophenyl)-2-[5-(2-methoxyphenyl)-1,2,4-oxadiazol-3-yl]acetamide involves the condensation of 3-chloroaniline with 2-methoxybenzoyl chloride to form 3-chloro-N-(2-methoxybenzoyl)aniline, which is then converted to the corresponding oxadiazole by reaction with hydrazine hydrate and acetic anhydride. The resulting oxadiazole is then treated with acetic anhydride and acetic acid to form this compound.
Scientific Research Applications
N-(3-chlorophenyl)-2-[5-(2-methoxyphenyl)-1,2,4-oxadiazol-3-yl]acetamide has been extensively studied in various scientific research applications. It has been found to have potential therapeutic effects in cardiovascular diseases such as heart failure, ischemia-reperfusion injury, and atherosclerosis. In addition, it has been shown to have anti-inflammatory and anti-oxidant properties, which make it a potential candidate for the treatment of diabetes and cancer.
Properties
IUPAC Name |
N-(3-chlorophenyl)-2-[5-(2-methoxyphenyl)-1,2,4-oxadiazol-3-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14ClN3O3/c1-23-14-8-3-2-7-13(14)17-20-15(21-24-17)10-16(22)19-12-6-4-5-11(18)9-12/h2-9H,10H2,1H3,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OHKAWUGDPCYLGC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C2=NC(=NO2)CC(=O)NC3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14ClN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.